2,2-Difluorothioacetamide
Overview
Description
2,2-Difluorothioacetamide is a chemical compound with the molecular formula C2H3F2NS and a molecular weight of 111.11 . It is a liquid at room temperature .
Molecular Structure Analysis
The molecular structure of this compound consists of carbon ©, hydrogen (H), fluorine (F), nitrogen (N), and sulfur (S) atoms . The exact structure can be determined using various analytical techniques .Physical and Chemical Properties Analysis
This compound has a predicted density of 1.363±0.06 g/cm3 and a predicted boiling point of 150.8±40.0 °C . It is a liquid at room temperature .Scientific Research Applications
Precursor for Organic Synthesis
2,2-Difluorothioacetamide is utilized in the synthesis of various organic compounds. A study demonstrates its role in the preparation of difluoro(trimethylsilyl)acetamides, which are precursors for 3,3‐Difluoroazetidinones. This chemical route offers an alternative pathway for the synthesis of 3,3-difluoroazetidinones, a compound class with potential applications in organic and medicinal chemistry (Bordeau et al., 2006).
In Fluorination Reactions
Fluorination reactions play a crucial role in enhancing the properties of organic molecules for various applications, including pharmaceuticals and agrochemicals. Research indicates that groups similar to the difluoromethyl group, likely derivable from compounds like this compound, can significantly influence the target molecules, leading to the development of CF2H- and CH2F-containing pharmaceuticals and agrochemicals (Hu, Zhang, & Wang, 2009).
In C3-C4 Bond Fission Studies
A study illustrates the transformation of 4-Trifluoromethyl-3-oxo-β-lactams into 2-[(2,2-difluorovinyl)amino]-2-oxoacetates, with this compound likely involved in the reaction process. This unexpected C3-C4 bond fission reaction was explored to understand the underlying mechanisms, which could provide insights into novel organic synthesis pathways (Dao Thi et al., 2018).
In Solid-Phase Extraction and Measurement
Though not directly involving this compound, a study on automated solid-phase extraction and measurement of perfluorinated organic acids and amides in human serum and milk highlights the growing need to monitor and understand the presence and implications of fluorinated compounds in biological systems, which could indirectly relate to the monitoring and understanding of compounds like this compound (Kuklenyik et al., 2004).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It is known that similar compounds, such as 2’,2’-difluorodeoxycytidine (dfdc), target enzymes like deoxycytidine kinase (dck) for phosphorylation .
Mode of Action
Similar compounds like dfdc are actively transported into the cell and phosphorylated by dck to its monophosphate and subsequently to its active diphosphate and triphosphate metabolites .
Biochemical Pathways
Similar compounds like dfdc are known to affect pathways involving deoxycytidine analogues .
Pharmacokinetics
It is known that similar compounds like dfdc are rapidly inactivated by cytidine deaminase (cd) metabolism to 2’,2’-difluorodeoxyuridine (dfdu), which affects its bioavailability .
Result of Action
It is known that similar compounds like dfdc, once phosphorylated and converted into their active forms, can be incorporated into nucleic acids, mediating toxicity or antitumor activity .
Action Environment
It is known that similar compounds like dfdc can be affected by factors such as the expression levels of enzymes like dck and transporters like hent 1 and hcnt 1 .
Properties
IUPAC Name |
2,2-difluoroethanethioamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H3F2NS/c3-1(4)2(5)6/h1H,(H2,5,6) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTMOUVPMUKSMJP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(=S)N)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H3F2NS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401309984 | |
Record name | 2,2-Difluoroethanethioamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401309984 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
111.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
180002-32-8 | |
Record name | 2,2-Difluoroethanethioamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=180002-32-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,2-Difluoroethanethioamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401309984 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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